Cas no 1335220-62-6 (4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid)

4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid is a chiral morpholine derivative featuring a benzoic acid moiety. Its stereospecific structure, with (2R,6S) configuration, ensures high selectivity in synthetic and medicinal chemistry applications. The compound serves as a versatile intermediate in the development of pharmacologically active molecules, particularly in targeting central nervous system (CNS) disorders and receptor modulation. The presence of the dimethylmorpholine group enhances solubility and bioavailability, while the benzoic acid functionality allows for further derivatization. Its rigid framework and defined stereochemistry make it valuable for asymmetric synthesis and drug discovery research. The compound is typically supplied with high purity, ensuring reproducibility in experimental and industrial settings.
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid structure
1335220-62-6 structure
Product Name:4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
CAS No:1335220-62-6
MF:C14H19NO3
MW:249.305564165115
MDL:MFCD20232916
CID:4589142
Update Time:2025-10-30

4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}-benzoic acid
    • Benzoic acid, 4-[[(2R,6S)-2,6-dimethyl-4-morpholinyl]methyl]-, rel-
    • 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
    • MDL: MFCD20232916
    • Inchi: 1S/C14H19NO3/c1-10-7-15(8-11(2)18-10)9-12-3-5-13(6-4-12)14(16)17/h3-6,10-11H,7-9H2,1-2H3,(H,16,17)/t10-,11+
    • InChI Key: PDXOUFOUVXIPDL-PHIMTYICSA-N
    • SMILES: C(O)(=O)C1=CC=C(CN2C[C@H](C)O[C@H](C)C2)C=C1

4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR310020-500mg
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid
1335220-62-6
500mg
£126.00 2022-10-11
abcr
AB338501-500 mg
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; .
1335220-62-6 95%
500mg
€215.40 2023-04-26
abcr
AB338501-1 g
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; .
1335220-62-6 95%
1g
€389.60 2023-04-26
Matrix Scientific
066922-500mg
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}-benzoic acid, >95%
1335220-62-6 >95%
500mg
$262.00 2023-09-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00914610-1g
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
1335220-62-6 95%
1g
¥1211.0 2023-04-03
abcr
AB338501-500mg
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; .
1335220-62-6 95%
500mg
€215.40 2025-04-21
abcr
AB338501-1g
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; .
1335220-62-6 95%
1g
€389.60 2025-04-21
A2B Chem LLC
AI82213-1mg
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
1335220-62-6 >95%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI82213-5mg
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
1335220-62-6 >95%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI82213-10mg
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
1335220-62-6 >95%
10mg
$240.00 2024-04-20

Additional information on 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid

Recent Advances in the Study of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid (CAS: 1335220-62-6)

The compound 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid (CAS: 1335220-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the morpholine ring and benzoic acid moiety, contribute to its ability to modulate biological pathways with high specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the interaction between p53 and MDM2, a critical target in cancer therapy.

In addition to its role in cancer research, this compound has shown promise in the development of anti-inflammatory agents. A recent preclinical study revealed that derivatives of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid exhibit potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammatory diseases. The study, conducted by researchers at the University of Cambridge, utilized advanced computational modeling and in vitro assays to validate the compound's mechanism of action.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2024 publication in ACS Chemical Neuroscience reported that 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The study emphasized the importance of the stereochemistry (2R,6S) in achieving optimal bioavailability and target engagement.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid with high enantiomeric purity. A team at MIT developed a novel catalytic asymmetric synthesis route, achieving a 92% yield and >99% enantiomeric excess (ee). This breakthrough, published in Angewandte Chemie, addresses previous challenges in large-scale production and opens new avenues for industrial applications.

Looking ahead, researchers are exploring the compound's potential in combination therapies and as a scaffold for multifunctional drug design. Its modular structure allows for facile derivatization, making it a versatile tool in medicinal chemistry. Ongoing clinical trials are expected to provide further insights into its safety and efficacy profile, particularly in oncology and inflammatory disease indications.

In conclusion, 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid represents a promising chemical entity with diverse therapeutic applications. The latest research underscores its importance as both a pharmacological tool and a potential drug candidate, warranting continued investigation in multiple disease areas.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd